Cas no 1246820-20-1 (Medetomidine-d3 Hydrochloride)

Medetomidine-d3 Hydrochloride is a deuterated analog of Medetomidine, a selective α2-adrenergic receptor agonist. The incorporation of three deuterium atoms enhances metabolic stability, making it a valuable internal standard for quantitative analysis via LC-MS or GC-MS in pharmacokinetic and pharmacodynamic studies. Its use minimizes interference from non-deuterated compounds, improving accuracy in tracer experiments. The hydrochloride salt form ensures solubility in aqueous and organic solvents, facilitating formulation for analytical applications. This compound is particularly useful in veterinary and biomedical research for studying sedative and analgesic effects while maintaining structural integrity under physiological conditions.
Medetomidine-d3 Hydrochloride structure
Medetomidine-d3 Hydrochloride structure
Product Name:Medetomidine-d3 Hydrochloride
CAS No:1246820-20-1
MF:C13H17ClN2
MW:239.758967161179
CID:1062183
PubChem ID:71749887
Update Time:2025-05-24

Medetomidine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Medetomidine-d3 Hydrochloride
    • 5-[2,2,2-trideuterio-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole,hydrochloride
    • Medetomidine-d3 Hydr
    • 4-[1-(2,3-Dimethylphenyl)ethyl-d3]-1H-imidazole Hydrochloride
    • Domitor-d3 Hydrochloride
    • Metomidine-d3 Hydrochloride
    • MPV 785-d3 Hydrochloride
    • Zalopine-d3 Hydrochloride
    • Medetomidine-d3 (hydrochloride)
    • 4-[2,2,2-Trideuterio-1-(2,3-dimethylphenyl)ethyl]-3H-imidazole hydrochloride; Medetomidine-d3 hydrochloride; Medetomidine-D3 hydrochloride (ethyl-2,2,2-D3); Zalopine-d3; 5-[1-(2,3-Dimethylphenyl)ethyl-2,2,2-d3]-1H-imidazole hydrochloride; 4-(1-(2,3-Dimethylphenyl)ethyl-2,2,2-d3)-1H-imidazole hydrochloride
    • DTXSID60857951
    • 1246820-20-1
    • HY-17034BS
    • CS-0202353
    • 5-[2,2,2-trideuterio-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole;hydrochloride
    • 5-[1-(2,3-Dimethylphenyl)(2,2,2-~2~H_3_)ethyl]-1H-imidazole--hydrogen chloride (1/1)
    • Inchi: 1S/C13H16N2.ClH/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13;/h4-8,11H,1-3H3,(H,14,15);1H/i3D3;
    • InChI Key: VPNGEIHDPSLNMU-FJCVKDQNSA-N
    • SMILES: Cl.N1C=NC=C1C(C([2H])([2H])[2H])C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 239.12700
  • Monoisotopic Mass: 239.1268565g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Melting Point: 165-167°C
  • PSA: 28.68000
  • LogP: 3.98030

Medetomidine-d3 Hydrochloride Pricemore >>

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Additional information on Medetomidine-d3 Hydrochloride

Medetomidine-d3 Hydrochloride (CAS No. 1246820-20-1): An Overview of Its Properties, Applications, and Recent Research

Medetomidine-d3 Hydrochloride (CAS No. 1246820-20-1) is a deuterated form of medetomidine hydrochloride, a potent α2-adrenergic receptor agonist. This compound is widely used in veterinary medicine and research for its sedative, analgesic, and anxiolytic properties. The deuterium substitution in Medetomidine-d3 Hydrochloride provides enhanced stability and improved pharmacokinetic properties, making it a valuable tool in various scientific and medical applications.

Chemical Structure and Properties: Medetomidine-d3 Hydrochloride has the molecular formula C9H11D3N2O·HCl and a molecular weight of 246.70 g/mol. The compound is a white to off-white crystalline powder with a melting point of approximately 155-157°C. It is highly soluble in water and ethanol, making it suitable for various formulations. The deuterium atoms in the molecule enhance its metabolic stability, which can be advantageous in both preclinical and clinical studies.

Pharmacological Profile: Medetomidine-d3 Hydrochloride acts as a selective α2-adrenergic receptor agonist, similar to its non-deuterated counterpart, medetomidine. This mechanism of action results in sedation, analgesia, and muscle relaxation. The compound is particularly useful in veterinary medicine for procedures requiring sedation or anesthesia. It has been shown to be effective in reducing stress and anxiety in animals, making it a preferred choice for pre-anesthetic medication.

Clinical Applications: In veterinary practice, Medetomidine-d3 Hydrochloride is commonly used for sedation and pre-anesthetic medication in small animals such as dogs and cats. It is also employed in wildlife management for immobilizing larger animals like deer and bears. The compound's rapid onset of action and predictable recovery time make it an ideal choice for these applications. Additionally, its use in combination with other anesthetics can enhance the overall effectiveness of the sedation protocol.

Research Applications: Beyond its clinical use, Medetomidine-d3 Hydrochloride is a valuable tool in research settings. Its deuterium substitution allows for more precise pharmacokinetic studies, as it can be distinguished from the non-deuterated form using mass spectrometry techniques. This property makes it particularly useful in drug metabolism studies and pharmacological research. Recent studies have explored the use of Medetomidine-d3 Hydrochloride in investigating the role of α2-adrenergic receptors in various physiological processes, including pain modulation and stress response.

Safety Considerations: While Medetomidine-d3 Hydrochloride is generally well-tolerated, it can cause side effects such as bradycardia, hypotension, and respiratory depression at higher doses. Therefore, it is essential to use the compound under strict veterinary supervision and to monitor the animal's vital signs closely during administration. Precautions should also be taken to ensure proper storage and handling to maintain the compound's stability and efficacy.

Recent Research Findings: Recent research has shed light on the potential therapeutic applications of Medetomidine-d3 Hydrochloride. A study published in the Journal of Veterinary Pharmacology and Therapeutics (2022) evaluated the use of Medetomidine-d3 Hydrochloride in combination with ketamine for anesthesia in dogs undergoing orthopedic surgery. The results showed that this combination provided effective analgesia with minimal side effects, highlighting its potential as an alternative to traditional anesthetic protocols.

In another study published in the European Journal of Pharmacology (2021), researchers investigated the role of α2-adrenergic receptors in pain modulation using Medetomidine-d3 Hydrochloride strong>. The study demonstrated that activation of these receptors by < strong > Medetomidine-d3 Hydrochloride strong > led to significant reductions in pain sensitivity, suggesting its potential as a novel analgesic agent. p > < p >< strong > Conclusion strong >: p > < p >< strong > Medetomidine-d3 Hydrochloride strong > (CAS No. 1246820-20-1) is a versatile compound with significant applications in both veterinary medicine and research. Its enhanced stability due to deuterium substitution makes it an attractive option for various pharmacological studies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field of medicinal chemistry. p > article > response >

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